Cas no 1211516-74-3 (3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1211516-74-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD19220930
• CID: 2105781
• PubChem ID: 55286898
• Update Time: 2025-07-02

3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole

• MDL： MFCD19220930
• Inchi： 1S/C6H9N3O/c1-2-7-3-5(1)6-8-4-10-9-6/h4-5,7H,1-3H2
• InChI Key： DTAFNVJRXJKUTM-UHFFFAOYSA-N
• SMILES： O1C=NC(C2CNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole

Introduction to 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No: 1211516-74-3) and Its Emerging Applications in Chemical Biology

3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole, identified by the chemical compound code CAS No: 1211516-74-3, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolidine moiety linked to a 1,2,4-oxadiazole core, has garnered considerable attention due to its versatile structural framework and promising biological activities. The unique combination of these functional groups imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and molecular innovation.

The 1,2,4-oxadiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive compounds. Its stability and reactivity under different conditions make it an ideal candidate for designing molecules with targeted biological effects. When coupled with the pyrrolidine group—a nitrogen-containing heterocycle commonly found in bioactive natural products and synthetic drugs—the resulting compound exhibits enhanced binding affinity and metabolic stability. This structural motif has been extensively explored in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates.

In recent years, research on 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole has expanded significantly, particularly in the context of addressing emerging global health challenges. One of the most compelling areas of investigation involves its potential as an antiviral agent. The compound’s ability to interact with viral proteases and enzymes has been studied extensively. For instance, modifications to the pyrrolidine ring have been shown to enhance binding affinity to specific viral targets, offering a promising strategy for developing novel antiviral therapies. Preliminary studies have demonstrated that certain derivatives of this molecule exhibit inhibitory effects against RNA-dependent RNA polymerases (RdRp), key enzymes in viral replication cycles.

Moreover, the 1,2,4-oxadiazole core has been implicated in anti-inflammatory and immunomodulatory activities. This is particularly relevant in light of recent advancements in understanding the role of inflammation in chronic diseases such as autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways through selective interactions with immune cell receptors or signaling molecules, derivatives of 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole may serve as lead compounds for developing next-generation immunotherapeutics. Several preclinical studies have highlighted its potential in reducing pro-inflammatory cytokine production while preserving essential immune functions.

The compound’s structural flexibility also makes it an attractive candidate for enzyme inhibition studies. Enzyme-targeted drug design relies heavily on understanding substrate-enzyme interactions at a molecular level. The pyrrolidine group provides a hydrogen bond network that can be fine-tuned to optimize binding to active sites of enzymes such as kinases or phosphodiesterases. Recent computational studies have predicted that certain analogs of 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole could exhibit high selectivity for specific therapeutic targets without off-target effects—a critical factor in minimizing side effects in drug development.

Another area where this compound shows promise is in the field of neurobiology. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by aberrant protein aggregation and oxidative stress. The ability of 1,2,4-oxadiazole derivatives to chelate metal ions like copper and iron suggests potential applications in mitigating oxidative damage associated with these conditions. Additionally, preliminary neuropharmacological studies indicate that certain derivatives may modulate neurotransmitter release or receptor activity—key mechanisms implicated in cognitive dysfunction observed in neurodegenerative disorders.

The synthesis of 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole has been optimized through various methodologies to enhance yield and purity. Modern synthetic approaches often involve multi-step cascades that minimize byproduct formation while maximizing atom economy. Advances in catalytic chemistry have enabled the introduction of functional groups with high precision using transition metal catalysts or organometallic reagents. These techniques not only improve synthetic efficiency but also allow for rapid diversification of the molecular library based on this scaffold—a crucial step toward identifying novel bioactive entities.

The pharmacokinetic profile of this compound is another critical aspect under investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion routes determine its clinical viability. Computational modeling techniques like molecular dynamics simulations have been employed to predict how structural modifications influence these properties. By integrating experimental data with computational predictions (a strategy known as structure-property relationship modeling), researchers can accelerate the optimization process toward developing drug candidates with favorable pharmacokinetic profiles.

Regulatory considerations also play a significant role in advancing compounds like 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Collaborative efforts between academic institutions and pharmaceutical companies facilitate seamless transitions from bench research to regulatory submissions—a process essential for bringing new therapeutics to market efficiently.

In conclusion,3-(Pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No: 1211516-74-3) stands out as a versatile scaffold with broad applications across chemical biology and drug discovery landscapes. Its unique structural features enable diverse biological activities ranging from antiviral effects to immunomodulation—a testament to its potential as a lead compound or building block for future therapeutics.